Cas no 1424351-59-6 (1,3-Benzenedicarboxylic acid, 5,5'-(9H-fluorene-2,7-diyl)bis-)

• Product Name: 1,3-Benzenedicarboxylic acid, 5,5'-(9H-fluorene-2,7-diyl)bis-
• CAS No: 1424351-59-6
• MF: C₂₉H₁₈O₈
• MW: 494.45
• CID: 5146429
• PubChem ID: 102202263
• Update Time: 2025-08-05

1,3-Benzenedicarboxylic acid, 5,5'-(9H-fluorene-2,7-diyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 5,5'-(9H-fluorene-2,7-diyl)bis-
• 5,5'-(9H-Fluorene-2,7-diyl)diisophthalic acid
• 5-[7-(3,5-dicarboxyphenyl)-9H-fluoren-2-yl]benzene-1,3-dicarboxylic acid
• 1424351-59-6
• G70379

• Inchi： 1S/C29H18O8/c30-26(31)20-7-16(8-21(12-20)27(32)33)14-1-3-24-18(5-14)11-19-6-15(2-4-25(19)24)17-9-22(28(34)35)13-23(10-17)29(36)37/h1-10,12-13H,11H2,(H,30,31)(H,32,33)(H,34,35)(H,36,37)
• InChI Key： SHVNFNRBYJHTDF-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C(O)=O)=CC(=C1)C1C=CC2C3=C(C=C(C=C3)C3C=C(C=C(C(O)=O)C=3)C(=O)O)CC=2C=1)=O

Computed Properties

• Exact Mass: 494.10016753g/mol
• Monoisotopic Mass: 494.10016753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 149Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids

Additional information on 1,3-Benzenedicarboxylic acid, 5,5'-(9H-fluorene-2,7-diyl)bis-

Recent Advances in the Study of 1,3-Benzenedicarboxylic acid, 5,5'-(9H-fluorene-2,7-diyl)bis- (CAS: 1424351-59-6)

The compound 1,3-Benzenedicarboxylic acid, 5,5'-(9H-fluorene-2,7-diyl)bis- (CAS: 1424351-59-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This aromatic dicarboxylic acid derivative, characterized by a fluorene core, exhibits remarkable stability and versatility, making it a promising candidate for various biomedical and material science applications. Recent studies have focused on its synthesis, functionalization, and potential therapeutic uses, shedding light on its role in drug development and advanced material design.

One of the key areas of research has been the synthesis and optimization of 1,3-Benzenedicarboxylic acid, 5,5'-(9H-fluorene-2,7-diyl)bis-. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthetic route that enhances the scalability and purity of the compound. The researchers employed a palladium-catalyzed cross-coupling reaction, which not only improved the efficiency of the synthesis but also reduced the formation of by-products. This advancement is critical for large-scale production, which is essential for further pharmacological and material science investigations.

In the realm of biomedical applications, recent findings have highlighted the compound's potential as a building block for drug delivery systems. Its rigid, planar structure and carboxylic acid functional groups allow for facile conjugation with therapeutic agents, enabling the development of targeted drug delivery platforms. A 2024 study in Advanced Drug Delivery Reviews demonstrated that derivatives of 1,3-Benzenedicarboxylic acid, 5,5'-(9H-fluorene-2,7-diyl)bis- could be used to create pH-responsive nanocarriers, which release drugs selectively in acidic tumor microenvironments. This property is particularly valuable for cancer therapy, where precise drug delivery can minimize off-target effects and enhance treatment efficacy.

Furthermore, the compound's photophysical properties have been explored for applications in optoelectronic materials. Research published in ACS Applied Materials & Interfaces in early 2024 revealed that 1,3-Benzenedicarboxylic acid, 5,5'-(9H-fluorene-2,7-diyl)bis- exhibits strong fluorescence and excellent charge transport characteristics, making it a viable candidate for organic light-emitting diodes (OLEDs) and photovoltaic devices. The study also noted that the compound's thermal stability and solubility in organic solvents further enhance its suitability for industrial applications.

Despite these promising developments, challenges remain in the widespread adoption of 1,3-Benzenedicarboxylic acid, 5,5'-(9H-fluorene-2,7-diyl)bis-. For instance, the long-term biocompatibility and degradation profiles of its derivatives need further investigation to ensure safety in therapeutic applications. Additionally, optimizing the cost-effectiveness of its synthesis will be crucial for commercial viability. Future research directions may include exploring its use in combination therapies, further functionalization to enhance its properties, and scaling up production methods to meet industrial demands.

In conclusion, 1,3-Benzenedicarboxylic acid, 5,5'-(9H-fluorene-2,7-diyl)bis- (CAS: 1424351-59-6) represents a versatile and highly functional compound with significant potential in both biomedical and material science fields. Recent advancements in its synthesis and applications underscore its value as a multifunctional building block, paving the way for innovative solutions in drug delivery, optoelectronics, and beyond. Continued research and development will be essential to fully unlock its capabilities and address existing challenges.